6-(3-Methoxyphenyl)-4,7,8-trimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-methoxyphenyl)-4,7,8-trimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N5O3/c1-12(2)11-24-19(27)17-18(23(5)21(24)28)22-20-25(13(3)14(4)26(17)20)15-8-7-9-16(10-15)29-6/h7-10,12H,11H2,1-6H3
• InChI Key: XEBVSMNKGXVTKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC(=CC=C4)OC)N(C(=O)N(C3=O)CC(C)C)C)C
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol
• CAS No.: 899394-13-9

Description

6-(3-Methoxyphenyl)-4,7,8-trimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Functionalized Pyrimidines and Imidazoles : This compound is part of a broader category of functionalized pyrimidines and imidazoles, synthesized through reactions yielding moderate yields. These compounds are structurally analyzed using PM3 calculations and vibrational analysis (Sarıpınar et al., 2006).

• Synthesis of Imidazole Derivatives : Research includes the synthesis of 2-fluoro and 3-trifluoromethyl-phenyl-piperazinylalkyl derivatives of imidazo[2,1-f]purine-2,4(3H,8H)-dione. These derivatives have been evaluated for their receptor affinity and inhibitory activities, contributing to the understanding of their chemical properties and potential biological activities (Zagórska et al., 2016).

• Preparation of Imidazole Carboxylic Esters : The synthesis of 1-(o-hydroxyphenyl)imidazole carboxylic esters has been conducted, offering insights into the synthesis pathways and potential applications of these compounds in various fields, including medicinal chemistry (Collman et al., 2000).

Biological Applications and Potential

• Anticancer Research : Studies on 2-substituted-1-(2-morpholinoethyl)-1H-naphtho[2,3-d]imidazole-4,9-diones have shown promise in anticancer research, with certain compounds exhibiting significant antiproliferative activity against various cancer cell lines (Liu et al., 2018).

• Antimycobacterial Activity : The synthesis of imidazole derivatives with potential antimycobacterial activity is an area of research, exploring the structural similarities and variations in these compounds for potential therapeutic applications (Miranda & Gundersen, 2009).

• Antitumor Agents : Research on the design and synthesis of new imidazole-4-one and imidazolidine-2,4-dione analogues has shown potential in developing antitumor agents, highlighting the significance of these compounds in medical research (El-Sayed et al., 2018).

Chemical Properties and Applications

• Fluorescence Sensing : Studies on imidazole derivatives have demonstrated their potential as chemosensors for amines, showcasing their utility in chemical analysis and potential industrial applications (Afandi et al., 2020).

• Molecular Synthesis Techniques : Research on the reaction of imidazole derivatives with isothiocyanates has provided novel synthetic pathways for producing thioxoimidazolidine-oxindoles and imidazoline-2-thiones, contributing to the field of organic chemistry and molecular synthesis (Klásek et al., 2010).